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Compound of Interest

Ethyl 4-aminothiazole-5-
Compound Name:
carboxylate

Cat. No.: B176662

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for Ethyl 4-aminothiazole-5-carboxylate, a key intermediate in
pharmaceutical synthesis. Understanding the stability profile of this compound is critical for
ensuring its quality, purity, and performance in drug development and manufacturing
processes. This document outlines potential degradation pathways, recommended storage and
handling procedures, and generalized experimental protocols for conducting stability studies.

Overview of Chemical Stability

Ethyl 4-aminothiazole-5-carboxylate is a solid, pale yellow powder that is sensitive to heat,
moisture, and light.[1] Its chemical structure, featuring an aminothiazole ring and an ethyl ester
group, presents several potential pathways for degradation under stress conditions. The
primary stability concerns include hydrolysis, oxidation, and photodegradation.

Table 1: Summary of Physicochemical Properties and Stability Information
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Parameter Value/iInformation Source
CAS Number 152300-59-9
Molecular Formula CeHsN202S
Molecular Weight 172.21 g/mol
Physical State Solid, powder/crystal [1]
Appearance White to Yellow to Orange
Melting Point 159.0 to 163.0 °C

N Insoluble in water, slightly
Solubility ]

soluble in Methanol

o Heat, moisture, and light

Sensitivity [1]

sensitive

Recommended Storage and Handling

To maintain the integrity and purity of Ethyl 4-aminothiazole-5-carboxylate, strict adherence
to proper storage and handling protocols is essential.

Table 2: Recommended Storage and Handling Conditions

Condition Recommendation

Temperature Refrigerated (0-10°C)

Atmosphere Store under an inert gas.

Container Keep container tightly closed.
Environment Store in a dry and well-ventilated place.
Light Exposure Protect from light.

For handling, it is advised to use personal protective equipment (PPE), including eye shields
and gloves.[2] Handling should occur in a well-ventilated area to avoid inhalation of dust.
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Potential Degradation Pathways

Forced degradation studies are crucial for identifying potential degradation products and
understanding the stability of a molecule.[3][4] While specific degradation data for Ethyl 4-
aminothiazole-5-carboxylate is not readily available in the public domain, potential
degradation pathways can be inferred from its chemical structure and studies on analogous

compounds.

Hydrolytic Degradation

The ester linkage in Ethyl 4-aminothiazole-5-carboxylate is susceptible to hydrolysis under
both acidic and basic conditions. This reaction would yield 4-aminothiazole-5-carboxylic acid
and ethanol.

H+ or OH-/ H20

—/H/OTH/'/EO/-V G-am|noth|azole-5-carboxyllc acuD
Gthyl 4-aminothiazole-5-carboxylat9
\

Photodegradation Pathways

(Ethyl 4—aminothiazole—5—carboxylat9

UV Light UV Light

Decarboxylation Product Ring-Opening Products
(4-aminothiazole) (e.g., carbodiimides, cyanamides)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b176662?utm_src=pdf-body-img
https://www.benchchem.com/product/b176662?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. labproinc.com [labproinc.com]

o 2. Ethyl 2-aminothiazole-4-carboxylate 96 5398-36-7 [sigmaaldrich.com]
o 3. openaccessjournals.com [openaccessjournals.com]

e 4. rjptonline.org [rjptonline.org]

 To cite this document: BenchChem. [Stability and Storage of Ethyl 4-aminothiazole-5-
carboxylate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b176662#stability-and-storage-conditions-for-ethyl-4-
aminothiazole-5-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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